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Compound of Interest

Compound Name: Picoxystrobin-d3

Cat. No.: B12398175

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and

behavior of the fungicide picoxystrobin. The information is compiled from various scientific

studies and regulatory assessments, offering a detailed look into its degradation, mobility, and

dissipation in different environmental compartments.

Executive Summary
Picoxystrobin is a strobilurin fungicide that inhibits mitochondrial respiration in fungi by blocking

electron transfer at the Quinone outside (Qo) site of the cytochrome bcl complex.[1][2] Its

environmental behavior is characterized by moderate persistence in soil and rapid degradation

in aquatic environments through photolysis. While it has low potential to volatilize, its mobility in

soil varies, and it can potentially reach surface waters through runoff and drift.[1] This guide

summarizes key quantitative data, details the experimental protocols used in its environmental

assessment, and visualizes its mode of action and environmental fate pathways.

Physicochemical Properties
A summary of the key physicochemical properties of picoxystrobin is presented below.
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Property Value Reference

IUPAC Name

methyl (E)-3-methoxy-2-[2-(6-

trifluoromethyl-2-

pyridyloxymethyl)phenyl]acryla

te

[3]

CAS No. 117428-22-5 [3]

Molecular Formula C18H16F3NO4 [3]

Molecular Weight 367.3 g/mol [3]

Vapor Pressure 4.14 x 10⁻⁸ Torr [1]

Water Solubility 3.1 mg/L [4]

Log Kow 3.6 [5]

Environmental Fate and Behavior
The environmental fate of picoxystrobin is governed by a combination of biotic and abiotic

degradation processes, as well as its mobility characteristics in soil and water.

Degradation
Picoxystrobin degrades in soil under aerobic conditions with half-lives ranging from 19 to 73

days.[1][6] The primary degradation pathway involves the cleavage of the ether bridge and

hydrolysis of the methyl ester group.[3]

Table 1: Aerobic Soil Metabolism Half-Life of Picoxystrobin

Soil Type DT50 (days) Reference

Various 29 - 73 [1]

Laboratory studies 19 - 33 [6]

Sandy Loam, Sandy Clay

Loam, Sand
16 - 38 [7]
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Hydrolysis: Picoxystrobin is stable to hydrolysis at acidic and neutral pH.[1][8] At pH 9, some

degradation is observed, particularly at elevated temperatures.[7]

Table 2: Hydrolysis Half-Life of Picoxystrobin

pH Temperature (°C) Half-Life (days) Reference

4, 7, 9 25 Stable [8]

9 50 15 [7]

Photolysis: Photodegradation is a significant route of dissipation for picoxystrobin in both water

and on soil surfaces.

Table 3: Photolysis Half-Life of Picoxystrobin

Medium Half-Life Conditions Reference

Water (Aqueous) 20.3 days
Summer, 50° latitude,

25°C, pH 7
[7]

Soil Surface 7 days
Summer, 50° latitude,

20°C
[1]

Three soil types 3.80 - 4.29 days - [9]

Mobility
The mobility of picoxystrobin in soil is influenced by its adsorption to soil particles. The organic

carbon-normalized adsorption coefficient (Koc) is a key parameter for assessing this.

Table 4: Soil Adsorption Coefficient (Koc) of Picoxystrobin

Koc Value (L/kg) Interpretation Reference

741 - 1089 Slightly to moderately mobile [1]

790 - 1200 Not mobile [6]
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Due to its Koc values, picoxystrobin is generally considered to have low to moderate mobility in

soil.[1] However, under certain conditions, there is potential for it to leach into groundwater.[1]

Field Dissipation
Under real-world field conditions, the dissipation of picoxystrobin is a result of multiple

processes acting simultaneously, including microbial degradation, photolysis, and potential

leaching or runoff.

Table 5: Field Dissipation Half-Life (DT50) of Picoxystrobin

Location/Crop DT50 (days) Reference

Various soils (UK, France,

Germany, USA, Canada)
3 - 35 [6]

Peanut field soil (China) 1.5 - 8.6 [10]

Banana field soil (China) 12.5 - 13.4 [11]

Cucumber field < 3.4 [12]

Experimental Protocols
This section outlines the general methodologies employed in key environmental fate studies for

picoxystrobin, based on regulatory guidelines from organizations like the OECD and EPA.

Aerobic Soil Metabolism
This study aims to determine the rate and pathway of picoxystrobin degradation in soil by

microorganisms under aerobic conditions.

Test System: Multiple soil types with varying characteristics (e.g., texture, organic matter

content, pH) are used.[13]

Procedure: Radiolabeled ([¹⁴C]) picoxystrobin is applied to soil samples maintained at a

constant temperature (e.g., 20°C) and moisture level in the dark.[14] Volatile traps are used

to collect any evolved ¹⁴CO₂.[14]
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Sampling and Analysis: Soil samples are collected at various time intervals and extracted

with appropriate solvents (e.g., acetonitrile, acetone/HCl).[10] The extracts are analyzed

using techniques like High-Performance Liquid Chromatography (HPLC) with radiometric

detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify

picoxystrobin and its degradation products.[10][15]

Aqueous Photolysis
This study evaluates the degradation of picoxystrobin in water when exposed to light.

Test System: Sterile, buffered aqueous solutions at different pH values (e.g., 4, 7, and 9) are

used.[16][17]

Procedure: Solutions of radiolabeled picoxystrobin are exposed to a light source that

simulates natural sunlight (e.g., xenon arc lamp).[1] Control samples are kept in the dark to

differentiate between photolytic and hydrolytic degradation.[16]

Sampling and Analysis: Water samples are collected at set intervals and analyzed by HPLC

with radiometric and/or UV detection to determine the concentration of the parent compound

and photoproducts.[16][18]

Soil Adsorption/Desorption
This study determines the extent to which picoxystrobin binds to soil particles.

Test System: A range of soil types is used to assess the influence of soil properties on

adsorption.

Procedure: A batch equilibrium method is typically employed. Soil is equilibrated with a

solution of radiolabeled picoxystrobin of known concentration. After equilibration, the soil and

solution are separated by centrifugation, and the concentration of picoxystrobin remaining in

the solution is measured. Desorption is then measured by replacing the supernatant with a

pesticide-free solution and re-equilibrating.

Analysis: The amount of picoxystrobin adsorbed to the soil is calculated from the difference

between the initial and equilibrium concentrations in the solution. The adsorption coefficient

(Kd) and the organic carbon-normalized adsorption coefficient (Koc) are then calculated.
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Visualizations
Mode of Action: Inhibition of Mitochondrial Respiration
Picoxystrobin's fungicidal activity stems from its ability to disrupt the mitochondrial respiratory

chain in fungi. It specifically targets the Quinone outside (Qo) binding site of the cytochrome bcl

complex (Complex III), thereby inhibiting electron transfer, which ultimately halts ATP

production.[1][2]
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Caption: Picoxystrobin inhibits mitochondrial respiration at Complex III.
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Experimental Workflow for Environmental Fate
Assessment
The assessment of the environmental fate of a pesticide like picoxystrobin follows a structured

workflow, integrating data from various laboratory and field studies.

Laboratory Studies Field Studies

Data Integration & Modeling

Environmental Risk Assessment

Hydrolysis
(OECD 111)

Degradation Pathways
& Metabolite ID

Aqueous Photolysis Aerobic Soil Metabolism
(OPPTS 835.4100)

Persistence Assessment
(DT50 / Half-life)

Soil Photolysis Adsorption/Desorption
(Batch Equilibrium)

Mobility Assessment
(Leaching Potential)

Terrestrial Field Dissipation
(OPPTS 835.6100)

Exposure Assessment
(PEC soil, water, air)

Risk Characterization

Effects Assessment
(Ecotoxicology)

Click to download full resolution via product page

Caption: Workflow for assessing the environmental fate of picoxystrobin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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